Cas no 1407180-70-4 (3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid)
3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1407180-70-4
- 3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid
- EN300-28290973
- 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid
-
- Inchi: 1S/C17H21NO4/c19-15(20)17(9-13-6-7-14(8-13)10-17)18-16(21)22-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,18,21)(H,19,20)
- InChI Key: CTTZUOPRTKNSBL-UHFFFAOYSA-N
- SMILES: OC(C1(CC2CCC(C1)C2)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.14705815g/mol
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.6Ų
3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28290973-0.05g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 0.05g |
$996.0 | 2025-03-19 | |
| Enamine | EN300-28290973-0.1g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 0.1g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28290973-0.25g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 0.25g |
$1090.0 | 2025-03-19 | |
| Enamine | EN300-28290973-0.5g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 0.5g |
$1137.0 | 2025-03-19 | |
| Enamine | EN300-28290973-1.0g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 1.0g |
$1185.0 | 2025-03-19 | |
| Enamine | EN300-28290973-2.5g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 2.5g |
$2324.0 | 2025-03-19 | |
| Enamine | EN300-28290973-5.0g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 5.0g |
$3438.0 | 2025-03-19 | |
| Enamine | EN300-28290973-10.0g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 95.0% | 10.0g |
$5099.0 | 2025-03-19 | |
| Enamine | EN300-28290973-1g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 1g |
$1185.0 | 2023-09-08 | ||
| Enamine | EN300-28290973-5g |
3-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid |
1407180-70-4 | 5g |
$3438.0 | 2023-09-08 |
3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid
3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid (CAS No. 1407180-70-4): A Comprehensive Overview
3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid (CAS No. 1407180-70-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic aminocarboxylic acids, which are known for their ability to modulate various biological processes.
The structure of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid is characterized by a bicyclo[3.2.1]octane core, which provides a rigid and conformationally constrained scaffold. The presence of the benzyloxycarbonyl (Cbz) group on the amino functionality adds further complexity and reactivity, making this compound a valuable building block in the synthesis of more complex molecules.
Recent research has focused on the potential of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits promising pharmacological properties, including high affinity for specific receptors and enzymes, which are crucial for various physiological processes.
In the context of drug discovery, 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid has been explored as a potential inhibitor of key enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit protein kinases, which are implicated in numerous diseases such as cancer, inflammation, and neurodegenerative disorders. The rigid structure of the bicyclic core provides enhanced selectivity and reduced off-target effects, making it an attractive candidate for further optimization.
Moreover, the synthetic versatility of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid allows for the introduction of various functional groups, enabling the fine-tuning of its pharmacological profile. This flexibility is particularly important in the early stages of drug discovery, where multiple analogs need to be synthesized and tested to identify the most potent and selective compounds.
The biological activity of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid has been investigated in both in vitro and in vivo models. In cell-based assays, it has demonstrated significant activity against specific targets, such as G protein-coupled receptors (GPCRs) and ion channels, which are important therapeutic targets in various diseases. Additionally, preliminary studies have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.
In terms of pharmacokinetics, 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid exhibits favorable properties such as good solubility and stability, which are essential for effective drug delivery. However, further optimization may be required to improve its bioavailability and reduce potential side effects.
The safety profile of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety studies are ongoing to ensure its suitability for clinical development.
Recent advances in computational chemistry have also contributed to our understanding of 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid's interactions with biological targets. Molecular dynamics simulations and docking studies have provided insights into the binding modes and key interactions that contribute to its pharmacological activity, guiding the rational design of more potent analogs.
In conclusion, 3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid (CAS No. 1407180-70-4) represents a promising lead compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent targeting various diseases.
1407180-70-4 (3-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)